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Compound of Interest

Compound Name: 2-Quinolinecarboxaldehyde

Cat. No.: B031650

An In-depth Technical Guide to 2-Quinolinecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Quinolinecarboxaldehyde (CAS
No. 5470-96-2), a versatile heterocyclic aldehyde. It serves as a crucial building block in the
synthesis of a wide array of organic compounds, including pharmaceuticals, dyes, and
fluorescent probes.[1][2] This document details its chemical and physical properties, safety
information, experimental protocols for its synthesis and purification, and its applications in
research and development.

Core Properties and Safety Information

2-Quinolinecarboxaldehyde, also known as quinaldehyde, is a yellow to brown crystalline
solid.[1] Its structure, featuring a quinoline ring substituted with a carboxaldehyde group at the
2-position, makes it a valuable intermediate in organic synthesis.[1][2]

Chemical and Physical Properties

The key physicochemical properties of 2-Quinolinecarboxaldehyde are summarized in the
table below, providing a quick reference for laboratory use.
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Property Value Source(s)
CAS Number 5470-96-2 [11[3]
Molecular Formula C10H7NO [1][3]
Molecular Weight 157.17 g/mol [31[4]
Appearance Oranget to brown crystals or 1]
crystalline powder

Melting Point 70-72 °C [5][6]
Solubility Insoluble in water [5]
EINECS Number 226-804-3 [11[3]

Safety and Handling

2-Quinolinecarboxaldehyde is classified as an irritant and requires careful handling in a

laboratory setting.[4] Adherence to the following safety protocols is essential.
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Hazard Class GHS Classification Source(s)

Signal Word Warning

H315: Causes skin

irritationH319: Causes serious
Hazard Statements S [4]

eye irritationH335: May cause

respiratory irritation

P261, P264, P271, P280,
Precautionary Statements P302+P352, [4]
P305+P351+P338

Skin Irritation (Category 2)Eye
Irritation (Category 2)Specific

Hazard Classifications Target Organ Toxicity — Single  [4]
Exposure (Category 3),

Respiratory Tract Irritation

Store in a cool, dry place. Air
sensitive. Incompatible with

Storage o [11[7]
strong oxidizing agents and

strong bases.

Personal Protective Equipment  Dust mask (type N95),

.
(PPE) eyeshields, gloves 7]

Experimental Protocols

Detailed methodologies for the synthesis and purification of 2-Quinolinecarboxaldehyde are
crucial for researchers. The following protocols are adapted from established procedures.

Synthesis via Reduction of Quinoline-2-Carboxylic Acid
Ethyl Ester

A common method for synthesizing 2-Quinolinecarboxaldehyde involves the reduction of an
ester precursor.[8]

Materials:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://www.guidechem.com/encyclopedia/2-quinolinecarboxaldehyde-dic13623.html
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b031650?utm_src=pdf-body
https://www.benchchem.com/product/b031650?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-quinolinecarboxaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quinoline-2-carboxylic acid ethyl ester

Anhydrous Dichloromethane (CH2Cl2)

Diisobutylaluminium hydride (DIBAL-H), 1M solution in toluene

Methanol

Rochelle's salt solution (potassium sodium tartrate)

Anhydrous Sodium Sulfate (Na2S0a)

Hexane

Ethyl Acetate (AcOEt)

Silica gel for column chromatography

Procedure:

Dissolve quinoline-2-carboxylic acid ethyl ester (1.0 eq) in anhydrous CH2Clz.

Cool the solution to -78 °C under an argon atmosphere.

Add DIBAL-H solution (1.5 eq) dropwise over 30 minutes, maintaining the temperature at -78
°C.

Stir the resulting solution at -78 °C for an additional hour.

Quench the reaction by the successive dropwise addition of methanol, followed by
Rochelle's salt solution.

Allow the mixture to warm to room temperature and stir overnight.

Filter the mixture through a pad of celite, washing with CH2Cl-.

Dry the combined organic filtrates over anhydrous Na=SO4 and concentrate under reduced
pressure.
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o Purify the crude residue by silica gel column chromatography using a hexane/ethyl acetate
(8:2) eluent to yield 2-Quinolinecarboxaldehyde as a yellowish solid.[8]

Synthesis Workflow
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Caption: Synthesis of 2-Quinolinecarboxaldehyde via ester reduction.

Purification Methods

For further purification, two primary methods can be employed.

o Recrystallization: The compound can be recrystallized from water (H20). It is important to
protect it from light during this process.[3][5]

o Steam Distillation: Steam distillation is another effective method for purifying 2-
Quinolinecarboxaldehyde.[3][5]

Applications in Research and Development

2-Quinolinecarboxaldehyde is a versatile reagent with numerous applications in medicinal
chemistry, materials science, and analytical chemistry.

» Pharmaceutical Synthesis: It is a key intermediate in the creation of novel pharmaceutical
agents, with research pointing towards potential antimicrobial and anticancer activities.[1][2]

e Fluorescent Sensors: The quinoline moiety possesses inherent fluorescence properties.[1]
This has been exploited to develop chemosensors, such as a sugar-quinoline sensor
designed for the selective detection of mercury ions (Hg?*) in aqueous environments.[3][5][9]
[10]

» Organic Synthesis Building Block: It serves as a precursor in various organic reactions,
including the preparation of imine-type ligands and 3-(2-quinolyl)-1-phenyl-2-propenone
through tandem aldol-Michael reactions.[3][5][9]

o Coordination Chemistry: The aldehyde is used to synthesize ligands for metal complexes,
which are investigated for their catalytic and material properties.[2]
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Application as a Fluorescent Hg?* Sensor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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